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Compound of Interest

Compound Name: 6-Chlorobenzoxazole-2(3H)-thione

Cat. No.: B1299366 Get Quote

Essential Safety and Handling Guide for 6-
Chlorobenzoxazole-2(3H)-thione
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 6-Chlorobenzoxazole-2(3H)-thione (CAS No. 22876-20-6). The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Summary
6-Chlorobenzoxazole-2(3H)-thione is a solid, crystalline substance that may appear yellow to

beige.[1] While comprehensive toxicological data is not fully available, the compound is known

to pose several risks.[2] It is harmful if swallowed and may cause irritation to the skin, eyes,

and respiratory system.[2][3]

Hazard Type Description

Acute Oral Toxicity Harmful if swallowed.[3]

Skin Irritation May cause skin irritation upon contact.[2][3]

Eye Irritation May cause serious eye irritation.[2][3]

Respiratory Irritation
Inhalation of dust may cause respiratory tract

irritation.[2][3]
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. All PPE should be

inspected before use.

Body Area Required PPE Specification & Standards

Eyes/Face Chemical Safety Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][4]

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves.[2] Users should

consult the glove

manufacturer's specifications

to ensure chemical

compatibility and observe

breakthrough times.

Body Protective Clothing / Lab Coat

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory Respirator (as needed)

Use in a well-ventilated area is

required.[2] If dust generation

is unavoidable or ventilation is

inadequate, a respirator with a

particle filter is necessary. A

respiratory protection program

that meets OSHA 29 CFR

1910.134 and ANSI Z88.2 or

EN 149 must be followed.[2][4]

Operational and Disposal Plans
This section outlines the procedural, step-by-step guidance for the safe handling, storage, and

disposal of 6-Chlorobenzoxazole-2(3H)-thione.
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Safe Handling Workflow
The following diagram illustrates the critical steps for safely handling this compound from

preparation to disposal.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Waste & Disposal

Review SDS and
Standard Operating Procedures (SOPs)

Prepare Engineering Controls
(Chemical Fume Hood)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Handle Solid in Fume Hood
(Minimize Dust Generation)

Perform Experimental Procedure

Decontaminate Work Surfaces
and Equipment

Collect Waste in a Labeled,
Sealed Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Chlorobenzoxazole-2(3H)-thione.
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Step-by-Step Handling Protocol
Preparation: Before handling, thoroughly review this Safety Data Sheet (SDS) and all

relevant institutional Standard Operating Procedures (SOPs).

Engineering Controls: All work must be conducted in a properly functioning chemical fume

hood to ensure adequate ventilation.[2]

Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are

inspected for integrity.

Chemical Handling:

Keep the container tightly closed when not in use.[2]

Handle the solid carefully to minimize the generation and accumulation of dust.[2][4]

Avoid all direct contact with skin, eyes, and clothing.[2]

Avoid breathing in dust, vapor, or gas.[2]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents.[2][4]

Emergency First Aid Procedures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2][5]

Skin Contact

Immediately remove contaminated clothing and

shoes. Flush the affected skin area with plenty

of soap and water for at least 15 minutes. Seek

medical attention.[2][5]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids occasionally. Seek

immediate medical attention.[2][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: As a chlorinated organic compound, 6-Chlorobenzoxazole-2(3H)-
thione and materials contaminated with it should be treated as hazardous waste. Waste

generators must consult local, regional, and national regulations to ensure complete and

accurate classification.[4]

Collection:

Collect all waste material, including contaminated consumables (e.g., gloves, wipes), in a

suitable, clean, dry, and clearly labeled container with a secure closure.[2]
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Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's guidelines.

Container Handling: Treat empty or uncleaned containers with the same precautions as the

product itself.

Final Disposal: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose

of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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